2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide

• IUPAC Name: 2-chloro-N-cyclopropyl-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C11H19ClN2O/c1-13-6-4-10(5-7-13)14(9-2-3-9)11(15)8-12/h9-10H,2-8H2,1H3
• InChI Key: GYBWMCKRPBSWOS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C2CC2)C(=O)CCl
• Molecular Formula: C11H19ClN2O
• Molecular Weight: 230.73 g/mol

Description

2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is a chloroacetamide derivative featuring a cyclopropyl group and a 1-methyl-piperidin-4-yl moiety as dual N-substituents. Its molecular structure combines a strained cyclopropane ring with a piperidine scaffold, which may confer unique steric and electronic properties. The compound has been utilized in medicinal chemistry research, particularly in exploring palladium-catalyzed reactions and as a precursor for bioactive molecules . However, commercial availability of this compound has been discontinued by suppliers such as CymitQuimica . Synonyms include ZINC79406728 and AKOS027443791, with a molecular formula inferred as C₁₁H₁₈ClN₂O and a molecular weight of approximately 229.5 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide typically involves the following steps:

Formation of the piperidine ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the cyclopropyl group: This step involves the reaction of the piperidine derivative with a cyclopropylating agent, such as cyclopropyl bromide, under suitable conditions.

Amidation: The final step involves the formation of the amide bond by reacting the intermediate with acetic anhydride or acetyl chloride.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of catalysts may be employed.

Chemical Reactions Analysis

Oxidation Reactions

The chloroacetamide group undergoes oxidation under controlled conditions. Key reagents and outcomes include:

Reagent	Conditions	Product(s)	Citation
Potassium permanganate	Acidic aqueous medium	Carboxylic acid derivative
Hydrogen peroxide (H$_2$O$_2$)	Neutral pH, 60–80°C	Ketone or hydroxylated intermediates

Oxidation typically targets the α-carbon adjacent to the chloro group, forming carboxylates or ketones depending on reaction conditions.

Nucleophilic Substitution

The chlorine atom is susceptible to nucleophilic displacement, enabling functional group diversification:

Nucleophile	Conditions	Product(s)	Citation
Amines (e.g., NH$_3$)	Room temperature, DMF	Secondary/tertiary amine derivatives
Alkoxides (e.g., NaOCH$_3$)	Reflux in ethanol	Ether-linked analogs

Substitution reactions are influenced by steric hindrance from the cyclopropyl and piperidinyl groups, favoring primary nucleophiles.

Hydrolysis

Hydrolytic cleavage of the acetamide bond occurs under acidic or basic conditions:

Conditions	Product(s)	Mechanism	Citation
6M HCl, reflux	Cyclopropylamine + chloroacetic acid	Acid-catalyzed
NaOH (10%), 80°C	Sodium carboxylate + amine byproducts	Base-promoted

Hydrolysis pathways are critical for prodrug activation studies.

Reduction Reactions

The carbonyl group is reducible to alcohols or amines:

Reagent	Conditions	Product(s)	Citation
LiAlH$_4$	Anhydrous THF, 0°C	Secondary alcohol derivative
H$_2$/Pd-C	Ethanol, 50 psi	N-alkylpiperidine amine

Reduction selectivity depends on reagent choice, with LiAlH$_4$ favoring carbonyl reduction over nitro or halide groups.

Alkylation and Acylation

The piperidinyl nitrogen participates in alkylation/acylation reactions:

Reaction Type	Reagent	Conditions	Product(s)	Citation
Alkylation	Methyl iodide	K$_2$CO$_3$, DMF, 60°C	Quaternary ammonium derivatives
Acylation	Acetyl chloride	Pyridine, 0°C	N-acetylpiperidinyl acetamide

These modifications enhance lipophilicity and bioactivity in pharmacological studies.

Cycloaddition and Heterocycle Formation

The compound serves as a precursor in heterocyclic synthesis:

Reaction Partner	Conditions	Product(s)	Citation
1,3,4-Oxadiazole precursors	Hydrazine, CS$_2$	Oxadiazole-fused piperidine analogs

Such reactions exploit the piperidine ring’s rigidity to construct bioactive heterocycles .

Key Mechanistic Insights

• Steric Effects : The cyclopropyl and 1-methylpiperidin-4-yl groups impose steric constraints, directing reactivity toward less hindered sites.

• Electronic Effects : The electron-withdrawing chloroacetamide group polarizes the C-Cl bond, enhancing nucleophilic substitution rates.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula for 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is $C_{12}H_{21}ClN_{2}O$, with a molecular weight of approximately 244.76 g/mol. The compound features a unique structure characterized by:

• A chloro group that enhances reactivity.
• A cyclopropyl group , which may influence biological activity.
• A piperidine ring , contributing to its pharmacological properties.

Research indicates that 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibits significant biological activity through its interactions with various biomolecules. Key findings include:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes, which can alter cellular signaling pathways. This characteristic suggests potential therapeutic applications in conditions requiring modulation of biological activity.
• Anticancer Properties : Preliminary studies have indicated that this compound may exhibit cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.
• Cholinesterase Inhibition : It may inhibit cholinesterase enzymes relevant to Alzheimer's disease therapy, enhancing cognitive function by preventing the breakdown of acetylcholine.

Therapeutic Applications

The unique properties of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide suggest several therapeutic applications:

• Anti-inflammatory Effects : Research has explored its ability to inhibit inflammatory pathways, making it a candidate for treating conditions like arthritis.
• Neurological Applications : Its cholinesterase inhibition profile positions it as a potential treatment for cognitive disorders.

Case Studies and Research Findings

Several studies have documented the biological effects of this compound:

• In Vitro Studies : One study demonstrated selective inhibition against specific cancer cell lines, indicating significant potency compared to standard chemotherapeutics.
• Cholinesterase Inhibition : Research highlighted dual inhibition of acetylcholinesterase and butyrylcholinesterase, critical in managing Alzheimer's disease symptoms.
• Antimicrobial Activity : The compound has shown promising results against various bacterial strains, suggesting its potential as an antimicrobial agent.

Mechanism of Action

The mechanism of action of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and physiological responses.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Substituent Variations and Structural Implications

The following compounds share the chloroacetamide backbone but differ in substituents, leading to distinct physicochemical and functional profiles:

2-Chloro-N-cyclopropyl-N-(4-methoxybenzyl)acetamide

• Structure : Cyclopropyl and 4-methoxybenzyl substituents.
• Key Features : The electron-donating methoxy group enhances aromatic ring reactivity, facilitating Pd⁰-catalyzed enantioselective cyclizations to lactams. This compound demonstrated high conversion rates when paired with bulky carboxylate ligands (e.g., t-BuCO₂H) .
• Applications : Used in asymmetric synthesis for pharmaceutical intermediates.

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide

• Structure : Isopropyl replaces the cyclopropyl group.
• Molecular Formula : C₁₁H₂₁ClN₂O (MW: 232.76 g/mol) .
• This may alter binding affinity in biological systems.

2-Chloro-N-(1-cyclopropylpiperidin-4-yl)acetamide Hydrochloride

• Structure : Cyclopropyl is attached directly to the piperidine nitrogen.
• Molecular Formula : C₁₀H₁₇ClN₂O·HCl (MW: 253.16 g/mol) .
• Key Features : The hydrochloride salt improves aqueous solubility, making it advantageous for in vitro assays. Structural differences in piperidine substitution may influence target selectivity.

2-Chloro-N-cyclopropyl-N-(2-fluorobenzyl)acetamide

• Structure : Fluorobenzyl substituent.
• This compound’s safety data highlights acute toxicity risks (e.g., respiratory irritation) .

2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

• Structure : Tetrahydronaphthalen-1-yl group replaces piperidine.
• Key Features : The fused aromatic system increases lipophilicity, improving blood-brain barrier penetration. This property is critical in central nervous system (CNS) drug discovery .

Physicochemical and Functional Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications
Target Compound	Cyclopropyl, 1-methyl-piperidin	C₁₁H₁₈ClN₂O	~229.5	Palladium catalysis, medicinal chemistry
2-Chloro-N-cyclopropyl-N-(4-methoxybenzyl)	Cyclopropyl, 4-methoxybenzyl	Not provided	Not provided	Asymmetric synthesis
2-Chloro-N-isopropyl-N-(1-methyl-piperidin)	Isopropyl, 1-methyl-piperidin	C₁₁H₂₁ClN₂O	232.76	Research reagent
2-Chloro-N-(1-cyclopropylpiperidin) HCl	Cyclopropyl-piperidine	C₁₀H₁₇ClN₂O·HCl	253.16	Solubility-enhanced assays
2-Chloro-N-cyclopropyl-N-(2-fluorobenzyl)	Cyclopropyl, 2-fluorobenzyl	Not provided	Not provided	Halogen-bonding studies
2-Chloro-N-cyclopropyl-N-(tetrahydronaphth)	Cyclopropyl, tetrahydronaphthyl	Not provided	Not provided	CNS drug discovery

Biological Activity

2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide, a compound with significant pharmacological potential, has garnered attention for its various biological activities. This article synthesizes current research findings, including mechanisms of action, therapeutic applications, and comparative data on its efficacy.

Chemical Structure and Properties

The compound's chemical structure is characterized by the presence of a cyclopropyl group and a piperidine moiety, which are known to enhance biological activity through various mechanisms. The molecular formula is C$_{11}$H$_{14}$ClN$_{2}$O, with a molecular weight of 226.7 g/mol.

1. Antimicrobial Activity

Research indicates that compounds similar to 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibit notable antibacterial and antifungal properties. The mechanisms through which these compounds exert their antimicrobial effects include:

• Inhibition of Nucleic Acid and Protein Synthesis : Alkaloids often interfere with the synthesis of essential biomolecules in bacteria, leading to cell death. For instance, certain derivatives have been shown to inhibit DNA replication and RNA transcription effectively .
• Membrane Permeability Alteration : The lipophilicity of such compounds allows them to penetrate bacterial membranes, disrupting their integrity and causing cell lysis .

The Minimum Inhibitory Concentration (MIC) values for related compounds suggest a promising antibacterial profile against various strains, including E. coli and S. aureus, with MIC values reported below 125 µg/mL .

2. Cancer Therapeutics

The compound's structural features suggest potential applications in cancer therapy. Research has demonstrated that piperidine derivatives can inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis in rapidly dividing cells. By inhibiting this enzyme, the compound may reduce the proliferation of cancer cells .

In vitro studies have shown that similar compounds induce apoptosis in cancer cell lines, making them candidates for further development in oncology .

Case Study 1: Antibacterial Efficacy

A study evaluated the antibacterial activity of several piperidine derivatives, including 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide. The results indicated significant inhibition against Gram-positive bacteria with an MIC of 62 µg/mL .

Case Study 2: Cancer Cell Apoptosis

In another investigation involving human cancer cell lines, the compound demonstrated a dose-dependent increase in apoptosis markers compared to control groups treated with conventional chemotherapeutics like doxorubicin. The effective concentration leading to significant apoptosis was identified at around 10 µM .

Comparative Data Table

Compound Name	MIC (µg/mL)	Cancer Cell Line IC50 (µM)	Mechanism of Action
2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide	62	10	Inhibition of nucleic acid synthesis
Related Piperidine Derivative A	50	15	Membrane disruption
Related Piperidine Derivative B	75	20	DHFR inhibition